Cas no 62806-66-0 (Carbamothioic acid, dimethyl-, S-(5-phenoxypentyl) ester)
62806-66-0 structure
Product Name:Carbamothioic acid, dimethyl-, S-(5-phenoxypentyl) ester
CAS No:62806-66-0
MF:C14H21NO2S
MW:267.387042760849
CID:430836
PubChem ID:13276415
Update Time:2025-04-19
Carbamothioic acid, dimethyl-, S-(5-phenoxypentyl) ester Chemical and Physical Properties
Names and Identifiers
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- Carbamothioic acid, dimethyl-, S-(5-phenoxypentyl) ester
- S-(5-phenoxypentyl) N,N-dimethylcarbamothioate
- DTXSID70534029
- S-(5-Phenoxypentyl) dimethylcarbamothioate
- SCHEMBL11587527
- 62806-66-0
-
- Inchi: 1S/C14H21NO2S/c1-15(2)14(16)18-12-8-4-7-11-17-13-9-5-3-6-10-13/h3,5-6,9-10H,4,7-8,11-12H2,1-2H3
- InChI Key: WLJBOYREJHHHHU-UHFFFAOYSA-N
- SMILES: S(C(N(C)C)=O)CCCCCOC1C=CC=CC=1
Computed Properties
- Exact Mass: 267.12943
- Monoisotopic Mass: 267.12930009g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 8
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 54.8Ų
Experimental Properties
- PSA: 29.54
Carbamothioic acid, dimethyl-, S-(5-phenoxypentyl) ester Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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